Cas no 1353973-83-7 (N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride)

• Product Name: N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• CAS No: 1353973-83-7
• MF: C₁₃H₂₀Cl₂N₂
• MW: 275.217301368713
• CID: 2091378
• PubChem ID: 60138007
• Update Time: 2025-05-24

N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• 4-N-[(3-chlorophenyl)methyl]cyclohexane-1,4-diamine,hydrochloride
• 4-N-[(3-chlorophenyl)methyl]cyclohexane-1,4-diamine;hydrochloride
• trans-N-(3-Chlorobenzyl)-1,4-cyclohexanediamine hydrochloride (1:1)
• SB81390
• 1366386-58-4
• SB81399
• (1R,4R)-N1-(3-chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• N1-[(3-CHLOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE HYDROCHLORIDE
• (1R,4R)-N1-[(3-CHLOROPHENYL)METHYL]CYCLOHEXANE-1,4-DIAMINE HYDROCHLORIDE
• trans-N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride
• 1,4-Cyclohexanediamine, N1-[(3-chlorophenyl)methyl]-, hydrochloride (1:1), trans-
• AKOS024464029
• DB-308575
• 1353973-83-7
• N1-(3-Chlorobenzyl)cyclohexane-1,4-diaminehydrochloride
• N-(3-Chloro-benzyl)-cyclohexane-1,4-diamine hydrochloride

• MDL： MFCD21098465
• Inchi： 1S/C13H19ClN2.ClH/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13;/h1-3,8,12-13,16H,4-7,9,15H2;1H
• InChI Key： ZYHDKKZAZLFKKR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1CCC(CC1)N.Cl

Computed Properties

• Exact Mass: 274.1003540g/mol
• Monoisotopic Mass: 274.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride

Introduction to N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride (CAS No. 1353973-83-7)

N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride, a compound with the chemical formula C13H18Cl2N2·HCl, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chlorobenzyl and cyclohexane-1,4-diamine moieties in its structure suggests a high degree of versatility, making it a valuable candidate for further exploration.

The CAS number 1353973-83-7 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and databases. This numbering system is crucial for researchers to locate and verify the specific chemical entity under study. The hydrochloride salt form of N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine enhances its solubility in aqueous solutions, which is a critical factor for various pharmaceutical applications, including drug formulation and bioavailability studies.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structure of N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride exhibits characteristics that make it a promising candidate for such applications. The chlorobenzyl group can serve as a pharmacophore for binding to specific enzymes or receptors, while the diamine moiety provides additional interaction points with biological targets. This dual functionality makes the compound an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential in the development of anticancer agents. Current research indicates that molecules with similar structural motifs have shown efficacy in inhibiting key enzymes involved in tumor growth and progression. The 3-Chlorobenzyl group, in particular, has been identified as a critical component in several leading anticancer drugs due to its ability to modulate enzyme activity and disrupt signaling pathways associated with cancer cell proliferation.

Moreover, studies have suggested that cyclohexane-1,4-diamine derivatives exhibit significant anti-inflammatory properties. These compounds can interact with inflammatory mediators and modulate immune responses, making them valuable candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The combination of these two functional groups in N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride suggests a potent dual-action mechanism that could be highly beneficial in therapeutic applications.

The hydrochloride salt form of this compound not only improves solubility but also enhances stability during storage and transportation. This is particularly important for pharmaceutical formulations where maintaining the integrity of active ingredients is paramount. The improved solubility also facilitates better absorption in biological systems, potentially leading to higher bioavailability and more effective therapeutic outcomes.

In the context of drug development, N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride represents a significant advancement due to its unique structural features and potential biological activities. Researchers are exploring its efficacy in various disease models, including cancer and inflammatory disorders. Preliminary studies have shown promising results in vitro, indicating that this compound can effectively modulate key biological pathways associated with these conditions.

The pharmacokinetic profile of N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride is another area of interest. Understanding how the body processes this compound is essential for optimizing dosing regimens and minimizing potential side effects. Advanced analytical techniques are being employed to study its absorption, distribution, metabolism, and excretion (ADME) properties. These studies will provide critical insights into how the compound behaves within the human body and will guide its development into a viable therapeutic agent.

Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in the use of N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers are able to rapidly identify new applications for this compound. These collaborative projects not only accelerate the discovery process but also foster interdisciplinary approaches to drug development.

The future prospects for N1-(3-Chlorobenzyl)cyclohexane-1,4-diamine hydrochloride are promising. As more data becomes available on its biological activities and pharmacokinetic properties, it is likely that new therapeutic applications will emerge. Researchers are optimistic about its potential role in treating complex diseases and improving patient outcomes. Continued investigation into this compound will be essential to unlock its full therapeutic potential.